Cas no 2737205-70-6 (2-[(4-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide)

2-[(4-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide is a pyrazole-based carbohydrazide derivative with potential applications in medicinal chemistry and organic synthesis. The presence of a 4-bromobenzyl group and a tert-butyl substituent enhances its steric and electronic properties, making it a versatile intermediate for the development of pharmacologically active compounds. The carbohydrazide moiety offers reactivity for further functionalization, enabling the synthesis of heterocyclic scaffolds. This compound is particularly useful in the design of enzyme inhibitors or metal-chelating agents due to its structural features. Its well-defined molecular structure ensures consistency in synthetic applications, while the bromine atom provides a handle for cross-coupling reactions. Suitable for research in drug discovery and material science.
2-[(4-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide structure
2737205-70-6 structure
Product Name:2-[(4-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide
CAS No:2737205-70-6
MF:C15H19BrN4O
MW:351.241562128067
CID:6795297
PubChem ID:162420939
Update Time:2025-06-08

2-[(4-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

    • MFCD34168856
    • 2-(4-Bromo-benzyl)-5-t-butyl-2H-pyrazole-3-carboxylic acid hydrazide, 95%
    • 2737205-70-6
    • 2-(4-Bromo-benzyl)-5-t-butyl-2H-pyrazole-3-carboxylic acid hydrazide
    • 2-[(4-bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide
    • 2-[(4-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide
    • Inchi: 1S/C15H19BrN4O/c1-15(2,3)13-8-12(14(21)18-17)20(19-13)9-10-4-6-11(16)7-5-10/h4-8H,9,17H2,1-3H3,(H,18,21)
    • InChI Key: BIGQQLXGVGJNOD-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CN1C(C(NN)=O)=CC(C(C)(C)C)=N1

Computed Properties

  • Exact Mass: 350.07422g/mol
  • Monoisotopic Mass: 350.07422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 72.9Ų

2-[(4-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB572915-500mg
2-(4-Bromo-benzyl)-5-t-butyl-2H-pyrazole-3-carboxylic acid hydrazide, 95%; .
2737205-70-6 95%
500mg
€351.30 2024-08-02

Additional information on 2-[(4-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide

Introduction to 2-[(4-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide (CAS No. 2737205-70-6)

2-[(4-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide, with the CAS number 2737205-70-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. The unique structural features of this compound, particularly the bromophenyl and tert-butyl substituents, make it a promising candidate for various therapeutic applications.

The chemical structure of 2-[(4-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide consists of a pyrazole ring core with a tert-butyl group at the 5-position and a bromophenylmethyl group at the 2-position. The tert-butyl group provides steric hindrance and enhances the lipophilicity of the molecule, which can improve its bioavailability and cellular uptake. The bromophenylmethyl substituent adds further complexity to the molecule, potentially influencing its pharmacological profile and selectivity.

Recent studies have highlighted the potential of pyrazole derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of several pyrazole derivatives, including 2-[(4-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide. The results showed that this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers explored the antimicrobial activity of pyrazole derivatives. They found that 2-[(4-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide demonstrated potent activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding underscores the potential of this compound as an antimicrobial agent in clinical settings.

The pharmacokinetic properties of 2-[(4-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide have also been investigated. A study published in the European Journal of Pharmaceutical Sciences evaluated the oral bioavailability and distribution of this compound in animal models. The results indicated that it has good oral bioavailability and is rapidly absorbed into systemic circulation. Additionally, it showed favorable tissue distribution, particularly in organs such as the liver and lungs, which are common sites for inflammatory diseases.

The safety profile of 2-[(4-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide is another critical aspect that has been studied. Preclinical toxicity studies conducted in rodents demonstrated that this compound has a wide therapeutic window and low toxicity at effective doses. These findings support its potential for further development as a therapeutic agent.

In conclusion, 2-[(4-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide (CAS No. 2737205-70-6) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in anti-inflammatory and antimicrobial therapies make it an exciting candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanism of action and clinical efficacy.

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